Cas no 900019-00-3 (1-(4-ACETYLPHENYL)-N-(4-METHOXYBENZYL)-4-PIPERIDINECARBOXAMIDE)

• Product Name: 1-(4-ACETYLPHENYL)-N-(4-METHOXYBENZYL)-4-PIPERIDINECARBOXAMIDE
• CAS No: 900019-00-3
• MF: C₂₂H₂₆N₂O₃
• MW: 366.453445911407
• CID: 5271146
• Update Time: 2025-07-17

1-(4-ACETYLPHENYL)-N-(4-METHOXYBENZYL)-4-PIPERIDINECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 1-(4-ACETYLPHENYL)-N-(4-METHOXYBENZYL)-4-PIPERIDINECARBOXAMIDE
• 1-(4-acetylphenyl)-N-[(4-methoxyphenyl)methyl]piperidine-4-carboxamide

• Inchi： 1S/C22H26N2O3/c1-16(25)18-5-7-20(8-6-18)24-13-11-19(12-14-24)22(26)23-15-17-3-9-21(27-2)10-4-17/h3-10,19H,11-15H2,1-2H3,(H,23,26)
• InChI Key： PDIHQWXDNTZXSA-UHFFFAOYSA-N
• SMILES： CC(C1C=CC(N2CCC(C(NCC3C=CC(OC)=CC=3)=O)CC2)=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-ACETYLPHENYL)-N-(4-METHOXYBENZYL)-4-PIPERIDINECARBOXAMIDE

Research Briefing on 1-(4-ACETYLPHENYL)-N-(4-METHOXYBENZYL)-4-PIPERIDINECARBOXAMIDE (CAS: 900019-00-3)

1-(4-ACETYLPHENYL)-N-(4-METHOXYBENZYL)-4-PIPERIDINECARBOXAMIDE (CAS: 900019-00-3) is a novel chemical entity that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique piperidinecarboxamide scaffold, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have explored its pharmacological properties, including its binding affinity, selectivity, and mechanism of action, which are critical for its development as a potential drug candidate.

The synthesis and characterization of 1-(4-ACETYLPHENYL)-N-(4-METHOXYBENZYL)-4-PIPERIDINECARBOXAMIDE have been reported in several peer-reviewed journals. The compound was synthesized via a multi-step organic synthesis route, starting from readily available precursors. Key steps included the formation of the piperidine ring and subsequent functionalization with the acetylphenyl and methoxybenzyl groups. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography were employed to confirm the structure and purity of the compound, ensuring its suitability for further biological evaluation.

In vitro studies have demonstrated that 1-(4-ACETYLPHENYL)-N-(4-METHOXYBENZYL)-4-PIPERIDINECARBOXAMIDE exhibits promising activity against a range of biological targets. Notably, it has shown high affinity for certain G-protein-coupled receptors (GPCRs) and enzymes implicated in inflammatory and neurodegenerative diseases. Mechanistic studies suggest that the compound acts as an allosteric modulator, altering the conformational dynamics of its target proteins to elicit a therapeutic effect. These findings have sparked interest in its potential applications in treating conditions such as Alzheimer's disease, Parkinson's disease, and chronic inflammation.

Recent preclinical evaluations have further elucidated the pharmacokinetic and pharmacodynamic profiles of 1-(4-ACETYLPHENYL)-N-(4-METHOXYBENZYL)-4-PIPERIDINECARBOXAMIDE. Animal models have indicated favorable bioavailability and brain penetration, which are critical for its efficacy in central nervous system disorders. Additionally, the compound has demonstrated a good safety profile in acute and subchronic toxicity studies, with no significant adverse effects observed at therapeutic doses. These results support its progression to further stages of drug development, including optimization of its formulation and dosing regimens.

Despite these promising findings, challenges remain in the development of 1-(4-ACETYLPHENYL)-N-(4-METHOXYBENZYL)-4-PIPERIDINECARBOXAMIDE as a therapeutic agent. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety need to be addressed in future studies. Moreover, the compound's selectivity over related off-targets must be thoroughly investigated to minimize side effects. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1-(4-ACETYLPHENYL)-N-(4-METHOXYBENZYL)-4-PIPERIDINECARBOXAMIDE (CAS: 900019-00-3) represents a promising candidate for the treatment of various diseases, particularly those involving GPCRs and enzymatic pathways. Its unique chemical structure and favorable pharmacological properties make it a valuable subject of ongoing research. Future studies should focus on optimizing its therapeutic potential and addressing the remaining challenges to facilitate its transition from the laboratory to the clinic.